![molecular formula C15H22N2O B137762 5-Methoxy-N-methyl-N-isopropyltryptamine CAS No. 96096-55-8](/img/structure/B137762.png)
5-Methoxy-N-methyl-N-isopropyltryptamine
Overview
Description
5-Methoxy-N-methyl-N-isopropyltryptamine is a synthetic tryptamine derivative that has emerged as a new psychoactive substance (NPS). It is designed to mimic the effects of traditional hallucinogenic compounds found in some mushrooms, such as psilocin and N,N-dimethyltryptamine. This compound has gained attention due to its presence in seizures and its legal status, which, at the time of the studies, had not been banned yet . The compound is known for its psychotomimetic effects, which can vary depending on the substitution of aromatic oxygen substituents .
Synthesis Analysis
The synthesis of related tryptamines, such as 5-Methoxy-N,N-diisopropyltryptamine (5-MeO-DIPT), has been achieved through the Speeter and Anthony procedure. This method has been characterized using techniques like ESI-MS-MS, ESI-TOF-MS, and NMR, which have also helped identify various side products of the synthesis . Although the synthesis of this compound itself is not detailed, the analytical techniques used for 5-MeO-DIPT could be applicable for its characterization.
Molecular Structure Analysis
The molecular structure of related compounds, such as 5-Methoxytryptamine, has been studied using Fourier transform infrared spectra and molecular mechanic calculations (MM3). Conformational analysis has been established using the PM3 method, which could be relevant for understanding the structure of this compound as well .
Chemical Reactions Analysis
The chemical reactions of this compound have not been explicitly detailed in the provided papers. However, the metabolism and pharmacokinetics of this compound have been studied in vivo using adult male mice. The identification of four metabolites through ultra-high performance liquid chromatography coupled to high-resolution mass spectrometry suggests that the compound undergoes metabolic transformations in the body, with the O-demethylated metabolite and the non-metabolised parent compound proposed as consumption markers .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not directly reported in the provided papers. However, related compounds like 5-MeO-DIPT have been analyzed using gas chromatography-mass spectrometry (GC-MS) for their presence in biological samples, indicating that similar analytical methods could be used to study the physical and chemical properties of this compound . Additionally, the placement of 5-MeO-DIPT into Schedule I of the Controlled Substances Act due to its psychoactive properties and potential for abuse suggests that this compound may share similar properties and risks .
Scientific Research Applications
Metabolism and Pharmacokinetics
- Metabolism and Identification of Biomarkers : A study identified the metabolism of 5-Methoxy-N-methyl-N-isopropyltryptamine (5-MeO-MiPT) using human liver microsomes and case samples, proposing several biomarkers for the detection of 5-MeO-MiPT consumption (Grafinger, Hädener, König, & Weinmann, 2018).
- In Vivo Metabolism in Mice : Another study focused on the in vivo metabolism of 5-MeO-MiPT in mice, identifying four metabolites and suggesting potential markers for consumption in urine (Fabregat-Safont, Barneo-Muñoz, Martinez-Garcia, Sancho, Hernández, & Ibáñez, 2017).
Analytical Detection and Characterization
- Quantitative Method for Detection : A study developed a method for simultaneous determination of 5-MeO-MiPT and its metabolites in urine, aiding in analytical detection and quantification (Jin, Jin, Kim, In, Kwon, & Yoo, 2011).
- Synthesis and Analytical Characterization : Research on synthesizing and characterizing various N,N-dialkylated tryptamines, including 5-MeO-MiPT, provided comprehensive spectral data essential for forensic and clinical analysis (Brandt, Kavanagh, Dowling, Talbot, Westphal, Meyer, Maurer, & Halberstadt, 2017).
Forensic and Toxicological Studies
- Forensic Analysis and Toxicology : Multiple studies have focused on the forensic and toxicological analysis of 5-MeO-MiPT, providing crucial data for understanding its metabolic pathways and potential for abuse (Katagi et al., 2010), (Tanaka, Kamata, Katagi, Tsuchihashi, & Honda, 2006).
Psychotropic Effects and Neuroendocrine Markers
- Psychotropic Properties and Hallucinogenic Effects : A comprehensive review covers the psychotropic effects of tryptamines, including 5-MeO-MiPT, and their impact on sensory perception, mood, and thought, acting as agonists of the 5-HT2A receptor (Araújo, Carvalho, Bastos, Guedes de Pinho, & Carvalho, 2015).
- Impact on Neuroendocrine Markers : A study investigating the effects of 5-MeO-MiPT inhalation on neuroendocrine markers such as cortisol and IL-6 levels, affect, and mindfulness, sheds light on its impact on human physiology (Uthaug et al., 2019).
Mechanism of Action
Target of Action
5-MeO-MiPT, also known as 5-Methoxy-N-methyl,N-isopropyl tryptamine, primarily targets the 5-HT1A and 5-HT2A receptors . These receptors are part of the serotonin receptor family and play a crucial role in regulating mood, anxiety, and the sleep-wake cycle .
Mode of Action
5-MeO-MiPT acts as a full agonist of the 5-HT2A receptor, with an activation efficacy of up to 80% . It also binds strongly to the 5-HT1A receptors . The compound’s interaction with these receptors is thought to result primarily from 5-HT2A receptor agonism, although additional mechanisms of action such as inhibition of monoamine oxidase (MAO) may be involved .
Pharmacokinetics
In silico prediction shows that the 5-meo-mipt toxicokinetic profile shares similarities with 5-meo-dipt and dmt . This suggests that the compound might have similar absorption, distribution, metabolism, and excretion (ADME) properties to these substances .
Result of Action
5-MeO-MiPT dose-dependently inhibits sensorimotor and PPI responses and, at high doses, induces impairment of the stimulated motor activity and cardiorespiratory changes in mice . These effects can be very strong at high doses, increasing normal heart rate considerably .
Action Environment
It is known that the compound’s effects can be influenced by factors such as dosage, individual physiology, and the presence of other substances
Safety and Hazards
properties
IUPAC Name |
N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N-methylpropan-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O/c1-11(2)17(3)8-7-12-10-16-15-6-5-13(18-4)9-14(12)15/h5-6,9-11,16H,7-8H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEDOODBJFVUQMS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C)CCC1=CNC2=C1C=C(C=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90242114 | |
Record name | 5-Methoxy-N-methyl,N-isopropyl tryptamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90242114 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
96096-55-8 | |
Record name | 5-Methoxy-N-methyl-N-(1-methylethyl)-1H-indole-3-ethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=96096-55-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Methoxy-N-methyl,N-isopropyl tryptamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0096096558 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Methoxy-N-methyl,N-isopropyl tryptamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90242114 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-methoxy-N-methyl-N-(1-methylethyl)-1H-Indole-3-ethanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-METHOXY-N-METHYL-N-ISOPROPYLTRYPTAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L0P1807EUY | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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